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Executive Summary & Chemical Profile[2][3][4][5]

e Compound Name: 4-Acetoxy-3',5'-dimethoxybenzophenone[1][2][3][4][5][6]

CAS Number: 890100-27-3[1][2][6]

Molecular Formula: C17H1e6Os[1][2][3][4][7][8]

Molecular Weight: 300.31 g/mol [1][2][9131[41[71[8]

Core Scaffold: Benzophenone (Diaryl ketone)[1][2][9][7]

Structural Class: Phenstatin Prodrug / Combretastatin Analogue[1][2][9][7]
This molecule features two distinct aromatic systems bridged by a carbonyl group:[1][2][9][7]

e Ring A (4-Acetoxyphenyl): A para-substituted ring bearing an acetoxy moiety (prodrug motif
for the phenol).[1][2][9][7]
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» Ring B (3,5-Dimethoxyphenyl): A meta-substituted ring mimicking the pharmacophore of
colchicine/combretastatin.[1][2][9]

The elucidation strategy relies on distinguishing the specific substitution patterns (para vs.
meta) and confirming the presence of both ester and ketone functionalities.[2][9][7]

Synthetic Context & Causality

Understanding the synthesis aids in spectral prediction.[2][9][7] The most robust route to this
scaffold involves a Friedel-Crafts acylation or a Grignard addition followed by oxidation.[1][2][9]

e Precursors: 3,5-Dimethoxybenzoyl chloride and Fluorobenzene (followed by substitution) OR
4-Hydroxybenzoic acid derivatives.[1][2][9]

o Causality: The presence of the acetoxy group suggests a final protection step of a 4-hydroxy
precursor to improve lipophilicity.[1][2][9] This dictates that the mass spectrum will likely
show a labile acetyl group (

)-[91[7]
S o Do | Friedel-Crafts
,5-Dimethoxybenzoy . .
Chloride Acylation - Acetylation
Intermediate: s s Target:
4-Hydroxy-3',5'-dimethoxy (Ac20/Pyr1d1ne) 4-Acetoxy-3',5'-dimethoxy
/ benzophenone benzophenone

4-Hydroxybenzene

Derivative

Figure 1: Convergent Synthesis Pathway

Click to download full resolution via product page

Spectroscopic Characterization Protocols
Infrared Spectroscopy (FT-IR)

Obijective: Differentiate between the two carbonyl environments (Ester vs. Ketone).

» Protocol: Prepare a KBr pellet (1-2 mg sample in 100 mg KBr) or use ATR-FTIR.[1][2][9]
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» Diagnostic Signals:

o Ester C=0[1][2][9][7] (Acetate): A sharp, intense band at 1760 £ 5 cm~1.[2][9][7] The
electron-withdrawing nature of the phenol oxygen shifts this higher than aliphatic esters.[1]

[9]

o Ketone C=0[1][2][9][7] (Benzophenone): A strong band at 1650-1660 cm~1.[2][9][7] This
frequency is lower than typical ketones due to conjugation with two aromatic rings.[9][7]

o C-O Stretch: Strong bands at 1200-1250 cm~! (Acetate C-O-C and Aryl Methyl Ether).[2]
[91[7]

Mass Spectrometry (MS)

Objective: Confirm molecular weight and fragmentation logic.
e Method: ESI-MS (Positive Mode) or EI-MS (70 eV).[1][2][9][7]
o Key lons:
o Molecular lon [M]*: m/z 300.[2][9][7]
o Fragment [M - 42]*: m/z 258.[1][2][9] Loss of the ketene moiety (

) from the acetoxy group, generating the stable 4-hydroxy-3',5'-dimethoxybenzophenone
radical cation.

o Benzoyl lon [Ar-CO]*: Cleavage at the bridge often yields the stable 3,5-dimethoxybenzoyl

cation (m/z 165).[1][9][7]

Nuclear Magnetic Resonance (NMR)

Objective: Definitive mapping of the carbon skeleton and proton environments.[2][9][7]

1H NMR (400 MHz, CDCl5)

The spectrum is characterized by two distinct aromatic systems and two aliphatic signals.[2][9]

[7]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.bldpharm.com/products/36763-39-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://www.bldpharm.com/products/36763-39-0.html
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.bldpharm.com/products/36763-39-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://www.bldpharm.com/products/36763-39-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://www.bldpharm.com/products/36763-39-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.bldpharm.com/products/36763-39-0.html
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4133562.htm
https://pubchemlite.lcsb.uni.lu/e/compound/688189
https://www.rsc.org/suppdata/c5/nj/c5nj02734a/c5nj02734a1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Proton (H)

3 (ppm)

Multiplicity

Coupling

Integral

()

Assignment
Logic

H-2, H-6

7.85

Doublet (d)

2H

8.8 Hz

Ring A: Ortho
to Ketone
(Deshielded
by
anisotropy).

[1](21(€]

H-3, H-5

7.22

Doublet (d)

2H

8.8 Hz

Ring A: Ortho
to Acetoxy.[1]
[2][9] (AA'BB'
System).[2][9]
[7]

H-2', H-6'

6.95

Doublet (d)

2H

2.3 Hz

Ring B: Ortho
to Ketone,
flanked by H
and OMe.[1]

[21091[71

H-4'

6.65

Triplet (t)

1H

2.3Hz

Ring B:
Between two
OMe groups
(Shielded).[1]
[2[917]

-OCHs

3.82

Singlet (s)

6H

Methoxy:
Equivalent
methyls on
Ring B.

-COCHs

2.33

Singlet (s)

3H

Acetate:
Methyl group
of the ester.

[1](21[€]

Mechanistic Insight:
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» Ring A (AA'BB'): The symmetry of the 4-substituted ring creates a classic "roofed" doublet
pair.[2][9] The protons ortho to the carbonyl (H-2,[1][2][7]6) are significantly downfield (~7.85
ppm) due to the electron-withdrawing carbonyl cone.[1][9][7]

e Ring B (AM2X): The 3,5-dimethoxy substitution creates a plane of symmetry.[2][9][7] H-2' and
H-6' are chemically equivalent.[1][2] They couple only to H-4' (meta-coupling,

), appearing as doublets.[9][7] H-4' couples to both, appearing as a triplet.[2][9]

13C NMR (100 MHz, CDCl3s)

e Carbonyls:
o Ketone (C=0): ~194.5 ppm (Conjugated diaryl ketone).[2][9][7]
o Ester (C=0): ~169.0 ppm.[2][9][7]
e Aromatic Quaternary Carbons:
o C-4 (Ipso to OAc): ~154 ppm.[1][2][9]
o C-3', C-5'(Ipso to OMe): ~160 ppm.[1][2][9]
o C-1 (Ipso to C=0): ~135 ppm.[1][2][9]
¢ Aliphatic Carbons:
o -OCHs: ~55.6 ppm.[1][2][9]
o -COCH3: ~21.2 ppm.[1][2][9][10]

Structural Validation Logic

To ensure the structure is not an isomer (e.g., 2',4'-dimethoxy), we rely on the coupling
patterns.[2][9][7]
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Unknown Isomer
MW 300

1H NMR Analysis
Aromatic Region

Pattern: AA'BB' Pattern: Meta-coupling only
(2 doublets, J=8.8Hz) (d, J=2Hz & t, J=2Hz)

Confirms: Confirms:

Para-substituted Ring A Symmetric 3,5-substitution
(4-position) (Ring B)

Structure Confirmed:
4-Acetoxy-3',5'-dimethoxybenzophenone

Figure 2: NMR Logic Flow for Isomer Differentiation

Click to download full resolution via product page

Self-Validating Check:

If the methoxy groups were at 3,4-positions (Veratrole pattern), one would observe an ABX
system (d, d, dd) with ortho-coupling (

).[2][9][7] The observation of only meta-coupling (
) definitively proves the 3,5-substitution pattern.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

 To cite this document: BenchChem. [Comprehensive Structural Elucidation of 4-Acetoxy-
3',5'-dimethoxybenzophenone[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1324027/docs#comprehensive-structural-elucidation-
of-4-acetoxy-3-5-dimethoxybenzophenone-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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